N-(3,5-dimethylphenyl)-2-[[5-(3,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[5-(3,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-13-7-14(2)9-17(8-13)24-20(26)12-30-22-23-11-19(21(27)25-22)31(28,29)18-6-5-15(3)16(4)10-18/h5-11H,12H2,1-4H3,(H,24,26)(H,23,25,27)
• InChI Key: WDINPYDNPLJHEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC(=C3)C)C)C
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-[[5-(3,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H23N3O4S2 and its molecular weight is 457.56. The purity is usually 95%.
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Scientific Research Applications

Potent Dual Inhibitors

A study by Gangjee et al. (2008) synthesized analogues as potential dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors, with one classical analogue showing potent dual inhibitor activity against human TS and DHFR. The study highlighted the potential of these compounds in the design of dual inhibitors for cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antibacterial and Anti-enzymatic Potential

Nafeesa et al. (2017) designed and synthesized N-substituted derivatives with multifunctional moieties, evaluating their antibacterial and anti-enzymatic potential. The study showcases the breadth of applications for these compounds beyond cancer treatment, including potential use in combating bacterial infections (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).

Antifolate Inhibitors and Antitumor Agents

Another study by Gangjee et al. (2007) focused on synthesizing classical and nonclassical analogues as potential DHFR inhibitors and antitumor agents. The classical compound showed excellent inhibition of human DHFR and was potent against several tumor cells, suggesting its use in cancer therapy (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Crystal Structure Elucidation

Studies by Subasri et al. (2016, 2017) provided detailed crystal structure analysis of related compounds, contributing to the understanding of their molecular configurations and potential interactions with biological targets. These insights are crucial for the design of more effective drugs (Subasri et al., 2016) (Subasri et al., 2017).

Biological Screening and Fingerprint Applications

Khan et al. (2019) synthesized derivatives and screened them for antibacterial, antifungal, and anthelmintic activity, demonstrating the versatility of these compounds in various biological applications. The study also explored their use in fingerprint detection, showing the compound's potential in forensic science (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).